Cas no 15032-61-8 (Benzeneacetic acid, 2-chloro-α-[[[(phenylmethoxy)carbonyl]amino]methyl]-)

• Product Name: Benzeneacetic acid, 2-chloro-α-[[[(phenylmethoxy)carbonyl]amino]methyl]-
• CAS No: 15032-61-8
• MF: C₁₇H₁₆ClNO₄
• MW: 333.766243934631
• CID: 5296589
• PubChem ID: 165465791
• Update Time: 2025-05-30

Benzeneacetic acid, 2-chloro-α-[[[(phenylmethoxy)carbonyl]amino]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 2-chloro-α-[[[(phenylmethoxy)carbonyl]amino]methyl]-
• 3-{[(benzyloxy)carbonyl]amino}-2-(2-chlorophenyl)propanoic acid
• EN300-767424
• 15032-61-8

• Inchi： 1S/C17H16ClNO4/c18-15-9-5-4-8-13(15)14(16(20)21)10-19-17(22)23-11-12-6-2-1-3-7-12/h1-9,14H,10-11H2,(H,19,22)(H,20,21)
• InChI Key： VCLNMHJOTQLWTR-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(C(=O)O)CNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 333.0767857g/mol
• Monoisotopic Mass: 333.0767857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.323±0.06 g/cm3(Predicted)
• Melting Point: 98-100 °C
• Boiling Point: 531.5±50.0 °C(Predicted)
• pka: 3.75±0.10(Predicted)

Additional information on Benzeneacetic acid, 2-chloro-α-[[[(phenylmethoxy)carbonyl]amino]methyl]-

Benzeneacetic Acid, 2-Chloro-α-[[[(Phenylmethoxy)Carbonyl]Amino]Methyl]- (CAS No. 15032-61-8)

Benzeneacetic acid, 2-chloro-α-[[[(phenylmethoxy)carbonyl]amino]methyl]- (commonly referred to as Benzeneacetic acid, 2-chloro derivative) is a chemically synthesized compound with the CAS registry number 15032-61-8. This compound belongs to the class of aromatic carboxylic acids and is characterized by its unique structure, which includes a benzene ring, a chloro substituent, and a complex side chain containing an amino group protected by a phenylmethoxy carbonyl (Pmc) group. The compound's molecular formula is C₁₅H₁₄ClNO₄, and its molecular weight is approximately 319.7 g/mol.

The synthesis of Benzeneacetic acid, 2-chloro derivative involves multi-step organic reactions, often utilizing intermediates such as benzeneacetyl chloride and various amines or amino alcohols. The presence of the Pmc group in the side chain suggests that this compound may have been synthesized via a peptide coupling reaction or through the use of a protecting group strategy commonly employed in organic synthesis. The chloro substituent at the alpha position of the benzene ring imparts unique electronic properties to the molecule, making it potentially useful in various applications.

Recent studies have highlighted the potential of Benzeneacetic acid, 2-chloro derivative in the field of medicinal chemistry. Researchers have explored its role as a building block for more complex molecules, particularly in the development of bioactive compounds with potential therapeutic applications. For instance, derivatives of this compound have been investigated for their ability to modulate enzyme activity, particularly in pathways related to inflammation and oxidative stress.

In terms of physical properties, Benzeneacetic acid, 2-chloro derivative is typically a crystalline solid with a melting point around 150°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various organic synthesis protocols where precise control over solubility and reactivity is required.

The chemical structure of Benzeneacetic acid, 2-chloro derivative includes several functional groups that contribute to its reactivity and versatility. The carboxylic acid group can participate in esterification or amidation reactions, while the chloro substituent can act as an electrophilic site for nucleophilic substitution reactions. The Pmc group on the amino side chain serves as a protecting group during synthesis but can be removed under specific conditions to regenerate the free amine.

From an environmental perspective, Benzeneacetic acid, 2-chloro derivative has not been extensively studied for its ecological impact. However, given its chemical structure and similarity to other aromatic compounds, it is likely to undergo biodegradation under aerobic conditions. Further research is needed to assess its persistence and potential toxicity to aquatic organisms.

In conclusion, Benzeneacetic acid, 2-chloro derivative (CAS No. 15032-61-8) is a versatile compound with potential applications in organic synthesis and medicinal chemistry. Its unique structure and functional groups make it an attractive candidate for further exploration in developing novel bioactive molecules. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in chemical innovation.